Cas no 112945-36-5 (6-hydroxyoctan-3-one)

• Product Name: 6-hydroxyoctan-3-one
• CAS No: 112945-36-5
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 2609816
• PubChem ID: 15920952
• Update Time: 2025-04-21

6-hydroxyoctan-3-one Chemical and Physical Properties

Names and Identifiers

• 6-hydroxyoctan-3-one
• SCHEMBL5298847
• 112945-36-5
• AKOS017982606
• DTXSID20579642

• Inchi： 1S/C8H16O2/c1-3-7(9)5-6-8(10)4-2/h7,9H,3-6H2,1-2H3
• InChI Key： VJDZJBNTVLGPEM-UHFFFAOYSA-N
• SMILES： OC(CC)CCC(CC)=O

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols